4-methoxy-8-propylpyrido[2,3-d]pyrimidin-7(8H)-one

• IUPAC Name: 4-methoxy-8-propylpyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C11H13N3O2/c1-3-6-14-9(15)5-4-8-10(14)12-7-13-11(8)16-2/h4-5,7H,3,6H2,1-2H3
• InChI Key: AOYVFYNRURENSB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C=CC2=C1N=CN=C2OC
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

“4-methoxy-8-propylpyrido[2,3-d]pyrimidin-7(8H)-one” is a chemical compound that belongs to the class of pyrido[2,3-d]pyrimidin-4(1H)-ones. These compounds are known for their broad spectrum antibacterial activity and reasonable antifungal activity.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones has been optimized by varying solvents, catalysts, and the use of microwave irradiation. The best conditions were found to be using DMF as a solvent, I2 (10 mol%) and a 30 minutes reaction time compared to 15 h for classic conventional heating.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidin-4(1H)-ones have been studied. For instance, an efficient chemical approach to this class of molecules involves the concise preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates.

Scientific Research Applications

JAK1 Inhibition

• Application : Researchers have identified ®-3-(7-(methyl (7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-5-azaspiro[2.4]heptan-5-yl)-3-oxopropanenitrile (commonly referred to as ®-6c ) as a JAK1-selective inhibitor based on the structural design combining features from tofacitinib (a known JAK inhibitor) and 5-azaspiroheptan-7-amine. .

Antitumor Activity

• Application : Among the synthesized compounds, 4- [2- (1-piperidyl)carbonylmethoxylphenthio]-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine (7j) demonstrated potent antitumor activity. .

Derivatives of 7-Deazaadenine

• Application : New 2-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines , derivatives of 7-deazaadenine, were synthesized. .

Mechanism of Action

Target of Action

Pyrido[2,3-d]pyrimidines have been reported to have a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .

Mode of Action

Compounds with similar structures have been reported to have broad-spectrum antibacterial activity . The interaction of these compounds with their targets often results in the inhibition of essential biochemical processes, leading to the death of the bacteria.

Biochemical Pathways

Related compounds have been reported to inhibit several cancer targets, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors . These targets are involved in various signaling pathways that regulate cell growth, proliferation, and survival.

Pharmacokinetics

Related compounds have been reported to have good traditional drug-like properties . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds would impact their bioavailability, determining the concentration of the drug that reaches the target site.

Result of Action

Related compounds have been reported to show broad antimicrobial activity , suggesting that they may inhibit the growth of bacteria and fungi.

Action Environment

The synthesis of related compounds has been optimized by varying solvents, catalysts, and the use of microwave irradiation , suggesting that these factors may influence the compound’s action.